Cefmepidium Chloride: Structural Architecture and Pharmacological Profiling
Cefmepidium Chloride: Structural Architecture and Pharmacological Profiling
Topic: Cefmepidium Chloride: Chemical Structure, Synthesis, and Pharmacological Properties Content Type: Technical Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary
Cefmepidium chloride (CAS: 107452-79-9) is a semi-synthetic, broad-spectrum cephalosporin antibiotic characterized by a unique structural hybridization. It combines the highly stable, anti-pseudomonal 7-acyl side chain of ceftazidime with a novel quaternary ammonium thiomethyl moiety at the 3-position. This architectural design aims to synergize the beta-lactamase stability of third-generation cephalosporins with the enhanced outer-membrane permeability typical of fourth-generation zwitterionic agents. This guide provides a rigorous analysis of its chemical structure, synthetic pathways, and physicochemical properties.
Chemical Identity and Architecture
Nomenclature and Identification
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Common Name: Cefmepidium chloride
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CAS Registry Number: 107452-79-9
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Molecular Formula: C₂₃H₂₅ClN₆O₈S₃ (as the chloride salt)
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Molecular Weight: ~645.13 g/mol
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IUPAC Name: 1-Methyl-4-[({(6R,7R)-7-[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(2-carboxypropan-2-yloxyimino)acetamido]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl}methyl)thio]pyridinium chloride.
Structural Logic
The molecule is built upon the 7-aminocephalosporanic acid (7-ACA) nucleus, modified at two critical positions to define its pharmacophore:
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C-7 Position (Acyl Side Chain):
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Moiety: (Z)-2-(2-aminothiazol-4-yl)-2-(1-carboxy-1-methylethoxy)iminoacetyl.[1]
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Function: This is identical to the side chain of ceftazidime . The bulky dimethylacetic acid oxime group provides significant steric hindrance, protecting the beta-lactam ring from hydrolysis by common plasmid-mediated beta-lactamases (e.g., TEM-1, SHV-1). The aminothiazole ring enhances affinity for Penicillin-Binding Proteins (PBPs), particularly PBP3 in Gram-negative bacteria.
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C-3 Position (Peripheral Side Chain):
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Moiety: (1-Methylpyridinium-4-yl)thiomethyl.
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Function: Unlike ceftazidime (which has a pyridinium methyl group) or cefepime (N-methylpyrrolidinium), cefmepidium utilizes a thioether linker connecting the cephem core to a quaternary pyridinium ring.
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Effect: The quaternary nitrogen confers a zwitterionic character (net neutral charge at physiological pH), facilitating rapid diffusion through the porin channels (OmpF/OmpC) of the Gram-negative outer membrane. The thioether linkage modulates the electronic properties of the leaving group during PBP acylation.
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Structural Visualization
The following diagram illustrates the modular assembly of Cefmepidium, highlighting the functional roles of each domain.
Figure 1: Modular structural analysis of Cefmepidium Chloride, detailing the functional contributions of the C-7 and C-3 substituents.
Physicochemical Properties[2][3][4]
| Property | Description | Clinical/Experimental Implication |
| Physical State | White to pale yellow crystalline powder | Hygroscopic; requires storage under desiccant. |
| Solubility | Soluble in water, saline; sparingly soluble in ethanol. | Suitable for parenteral (IV/IM) formulation. |
| pKa Values | ~2.6 (COOH), ~3.8 (Aminothiazole), ~7.2 (Oxime COOH) | Exists as a zwitterion at physiological pH (7.4). |
| Lipophilicity (LogP) | Low (< 0) | High water solubility; low volume of distribution (extracellular fluid). |
| Stability | pH-dependent; max stability pH 4.0–6.0. | Reconstituted solutions should be used immediately or refrigerated. |
Synthetic Methodology
The synthesis of Cefmepidium Chloride typically follows a convergent route, avoiding the instability of the quaternary ammonium group until the final stages.
Retrosynthetic Analysis
The molecule is disassembled into three key precursors:
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7-ACA (7-Aminocephalosporanic acid) - The core scaffold.
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Side Chain A: (Z)-2-(2-aminothiazol-4-yl)-2-(1-carboxy-1-methylethoxy)iminoacetic acid (protected form).
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Side Chain B: 4-Mercapto-1-methylpyridinium chloride (Nucleophile).
Step-by-Step Protocol
Note: This protocol is a generalized high-purity synthesis derived from standard cephalosporin chemistry.
Step 1: Preparation of the C-3 Nucleophile
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React 4-mercaptopyridine with methyl iodide or dimethyl sulfate in acetone.
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Isolate 4-mercapto-1-methylpyridinium iodide/methylsulfate .
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Convert to the chloride salt via ion exchange if necessary.
Step 2: C-7 Acylation
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Activate the C-7 side chain acid (protected as the tert-butyl ester and trityl-amino) using dicyclohexylcarbodiimide (DCC) and 1-hydroxybenzotriazole (HOBt) or as an acid chloride.
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React with 7-ACA in dichloromethane (DCM) or tetrahydrofuran (THF) at 0°C.
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Yields the 7-acylated cephalosporanic acid intermediate .
Step 3: C-3 Nucleophilic Displacement
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Dissolve the 7-acylated intermediate in a polar aprotic solvent (e.g., DMF or acetonitrile).
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Add 4-mercapto-1-methylpyridinium chloride (from Step 1).
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Heat gently (40-50°C) or use Lewis acid catalysis (e.g., BF₃·Et₂O) to facilitate the displacement of the 3-acetoxy group by the thiol.
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The sulfur atom attacks the methylene at C-3, displacing acetate.
Step 4: Deprotection and Purification
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Treat the protected intermediate with trifluoroacetic acid (TFA) and anisole (scavenger) to remove the tert-butyl and trityl protecting groups.
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Precipitate the crude product using diethyl ether.
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Purification: Preparative HPLC (C18 column) using an ammonium acetate/acetonitrile gradient.
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Lyophilization: Freeze-dry the fractions to obtain Cefmepidium Chloride.
Figure 2: Convergent synthetic pathway for Cefmepidium Chloride.
Pharmacological Mechanism & Profile
Mechanism of Action
Cefmepidium functions as a "suicide substrate" for bacterial Penicillin-Binding Proteins (PBPs).
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Recognition: The zwitterionic structure facilitates rapid transit through the outer membrane porins of Gram-negative bacteria.[2][3]
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Acylation: The beta-lactam ring mimics the D-Ala-D-Ala terminus of peptidoglycan precursors. The active site serine of the PBP attacks the beta-lactam carbonyl.
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Inhibition: The ring opens, covalently modifying the PBP. The bulky C-7 side chain prevents hydrolytic water from entering the active site, blocking deacylation (regeneration) of the enzyme.
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Lysis: Inhibition of transpeptidation leads to cell wall weakening and osmotic lysis.
Antibacterial Spectrum
Due to its hybrid structure, Cefmepidium exhibits a spectrum similar to Ceftazidime but with potential enhancements:
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Gram-Negative (Primary Target): Highly active against Pseudomonas aeruginosa, Escherichia coli, Klebsiella spp., and Proteus spp.
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Gram-Positive: Moderate activity against Staphylococcus aureus (MSSA) and Streptococcus pneumoniae. Like Ceftazidime, it generally lacks robust activity against MRSA.
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Anaerobes: Limited activity against Bacteroides fragilis.
Resistance Stability
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Beta-Lactamases: The dimethyl-carboxy-oxime group renders Cefmepidium highly resistant to hydrolysis by Class A plasmid-mediated beta-lactamases (TEM, SHV).
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AmpC: Like fourth-generation agents, the zwitterionic nature may allow it to retain activity against some AmpC-overproducing strains where earlier generations fail, though it is not immune to hydrolysis by high-level AmpC.
References
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USP Dictionary of USAN and International Drug Names. "Cefmepidium." U.S. Pharmacopeial Convention. 4
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National Institutes of Health (NIH) - PubChem. "Cefmepidium Chloride (Compound)." PubChem Database.
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Chemical Communications. "Synthesis of cephalosporin-3′-diazeniumdiolates: biofilm dispersing NO-donor prodrugs activated by β-lactamase." Royal Society of Chemistry.
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ResearchGate. "A novel synthetic route of cefepime." (Reference for C-3 quaternary substitution methodology). 5
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MedKoo Biosciences. "Ceftazidime Synthetic Routes." (Reference for C-7 side chain chemistry). 6
